Cas no 2680699-82-3 (3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680699-82-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5647467
• PubChem ID: 165909011
• Update Time: 2025-06-10

3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680699-82-3
• 3-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28275992
• 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H13NO4/c1-3-4-17-12(16)13-10-6-8(2)5-9(7-10)11(14)15/h3,5-7H,1,4H2,2H3,(H,13,16)(H,14,15)
• InChI Key： RTUPENVECQPTSH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC(C(=O)O)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680699-82-3)

3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680699-82-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique carbamate and benzoic acid functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. Its molecular structure, which includes a propenyloxycarbonylamino moiety, offers exceptional reactivity, making it a valuable building block for researchers and industrial applications alike.

In recent years, the demand for 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has surged due to its potential role in the development of targeted drug delivery systems and biodegradable materials. With the growing emphasis on sustainable chemistry, this compound aligns perfectly with the trend of green synthesis and eco-friendly manufacturing processes. Researchers are particularly interested in its ability to form stable conjugates with bioactive molecules, enhancing their solubility and bioavailability.

The compound’s CAS No. 2680699-82-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its synthetic pathways and optimization strategies. For instance, scientists often explore the use of microwave-assisted synthesis or catalytic methods to improve yield and purity. Additionally, its applications in peptide modification and polymer crosslinking are hot topics in forums and scientific discussions.

Another area of interest is the compound’s potential in photodynamic therapy (PDT) and diagnostic imaging. Its benzoic acid derivative structure allows for easy functionalization with fluorescent tags or photosensitizers, making it a candidate for cancer research and theragnostic applications. This aligns with the broader industry shift toward precision medicine and personalized therapeutics.

From an industrial perspective, 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is valued for its role in producing high-performance coatings and adhesives. Its ability to form durable crosslinked networks under mild conditions makes it ideal for UV-curable materials and bio-based composites. Companies are increasingly investing in R&D to leverage its properties for renewable resource utilization and circular economy initiatives.

Safety and regulatory compliance are also critical considerations when working with this compound. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Researchers often inquire about its storage conditions, solubility profiles, and compatibility with other reagents, which are essential for experimental success.

In summary, 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680699-82-3) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental sustainability. Its unique chemical properties and adaptability to modern research trends make it a subject of ongoing exploration and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing next-generation technologies and sustainable solutions.